2-(4-ethyl-6-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid

• IUPAC Name: 2-(4-ethyl-6-methyl-2,3-dihydro-1,4-benzoxazin-3-yl)acetic acid
• InChI: InChI=1S/C13H17NO3/c1-3-14-10(7-13(15)16)8-17-12-5-4-9(2)6-11(12)14/h4-6,10H,3,7-8H2,1-2H3,(H,15,16)
• InChI Key: BHDIDCTZWDANBO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(COC2=C1C=C(C=C2)C)CC(=O)O
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

2-(4-ethyl-6-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid, more commonly known as EMB-1, is a novel small molecule that has recently been developed by scientists for use in a variety of scientific applications. EMB-1 has been found to be a useful tool in a variety of biochemical and physiological studies, and its potential for use in laboratory experiments is growing.

Scientific Research Applications

Synthesis and Structural Analysis

Research has explored the synthesis and structural elucidation of 1,4-benzoxazine derivatives and their analogs. These compounds are synthesized through various chemical reactions, involving starting materials such as O-Amino Phenol, Maleic Anhydride, and substituted Aromatic Amines. The structures of these synthesized compounds are confirmed through techniques such as IR, NMR, and Mass Spectrometry. For instance, the synthesis of benzoxazine analogues and their evaluation for antibacterial activity against various bacterial strains showcases the methodological advancements in creating these compounds and understanding their chemical properties (Kadian, Maste, & Bhat, 2012).

Biological Activity Evaluation

The biological activity of benzoxazine derivatives extends to antibacterial and potential anti-thrombotic applications. Some derivatives have shown good antibacterial activity against pathogens such as K. pneumoniae and E. faecalis. For example, specific compounds demonstrated significant activity against K. pneumoniae and E. faecalis, indicating their potential as antibacterial agents (Kadian, Maste, & Bhat, 2012). Additionally, the development of dual thromboxane A2 receptor antagonists and prostacyclin receptor agonists from 3,4-dihydro-2H-benzo[1,4]oxazin derivatives highlights their potential in treating cardiovascular diseases without hypotensive side effects (Ohno et al., 2006).